Cas no 62289-78-5 (2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide)
62289-78-5 structure
Product Name:2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide
CAS No:62289-78-5
MF:C9H9N5O
MW:203.200660467148
CID:450680
PubChem ID:12320844
Update Time:2025-04-19
2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide
- 2-phenyltriazole-4-carbohydrazide
- DTXSID10488532
- AKOS008969165
- 2-Phenyl-2H-1,2,3-triazole-4-carbohydrazide
- 2-phenyl-2h-1,2,3-triazole-4-carboxylic hydrazide
- 62289-78-5
-
- Inchi: 1S/C9H9N5O/c10-12-9(15)8-6-11-14(13-8)7-4-2-1-3-5-7/h1-6H,10H2,(H,12,15)
- InChI Key: QHDPUJMCRUPKIE-UHFFFAOYSA-N
- SMILES: O=C(C1C=NN(C2C=CC=CC=2)N=1)NN
Computed Properties
- Exact Mass: 203.08087
- Monoisotopic Mass: 203.08070993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 85.8Ų
Experimental Properties
- PSA: 85.83
2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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